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Compound Focus: Benzyl decanoate

CAS No.: 42175-41-7

Cat. No.: S520949

Available Data on Benzyl Decanoate

The information found is limited to its chemical properties and an analytical method, rather than its

performance as an extraction solvent [1].

Property Value / Information
CAS Number 42175-41-7 [1]
Molecular C17H2605 [1]
Formula

Molecular Weight  262.394 g/mol [1]

LogP 6.02 [1]

Synonyms Decanoic acid, phenylmethyl ester [1]

Relevant Analyzed by reverse-phase (RP) HPLC using a mobile phase of acetonitrile,
Application water, and phosphoric acid [1]
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© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s520949?utm_src=pdf-body
https://www.smolecule.com/products/s520949?utm_src=pdf-interest
https://www.smolecule.com/products/s520949?utm_src=pdf-body
https://sielc.com/benzyl-decanoate
https://sielc.com/benzyl-decanoate
https://sielc.com/benzyl-decanoate
https://sielc.com/benzyl-decanoate
https://sielc.com/benzyl-decanoate
https://sielc.com/benzyl-decanoate
https://sielc.com/benzyl-decanoate
https://www.smolecule.com/products/s520949?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Since a ready-made comparison is not available, you can construct one by designing and executing a
standardized experiment. Here is a proposed protocol based on common practices in solvent efficiency

testing.

Experimental Design Overview

The core of the guide would be a laboratory study comparing the extraction efficiency of benzyl decanoate
with other common solvents for a specific model compound or a class of compounds (e.g., caffeine, a

specific drug intermediate, or a natural product).

Proposed Comparative Solvents

You should select a range of solvents with varying properties for a meaningful comparison. A potential set

could include:

e Benzyl decanoate (the subject of interest)

e Benzyl alcohol (a chemically related solvent with known high dissolving power for some compounds
like lignin [2] and use in decaffeination [3])

¢ n-Decane (as an aliphatic control)

o Ethyl acetate (a common and versatile extraction solvent [3])

¢ Dichloromethane (a classic but less green solvent for benchmarking)

Key Experimental Workflow

The following diagram outlines the key steps for a standardized comparison experiment.
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Detailed Experimental Protocol

e Procedure: Adapt the liquid-liquid extraction technique. A typical method involves adding a fixed
volume of each organic solvent to an equal volume of an aqueous solution containing a known
concentration of the target solute. The mixture is vigorously agitated for a set time to reach
equilibrium, then allowed to settle for phase separation [3].

¢ Analysis: Use a quantitative analytical method like High-Performance Liquid Chromatography
(HPLC) to measure the concentration of the solute remaining in the agqueous phase after extraction.
The method for analyzing benzyl decanoate itself via HPLC can serve as a reference [1].

¢ Data Calculation: Calculate key performance metrics for each solvent:

o Extraction Efficiency (%): (1 - C aqueous final / C aqueous initial) * 100
o Partition Coefficient (K): C organic / C aqueous
o Selectivity: Compare the partition coefficient of the target solute against a co-existing impurity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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